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Compound of Interest

Compound Name: Sodium sulfanilate

Cat. No.: B1324449 Get Quote

Essential Safety and Handling Guide for Sodium
Sulfanilate
This guide provides crucial safety and logistical information for the handling and disposal of

Sodium Sulfanilate (CAS No. 515-74-2), also known as Sodium 4-aminobenzenesulfonate.

Adherence to these procedures is vital for ensuring the safety of laboratory personnel and the

environment.

Personal Protective Equipment (PPE)
When handling Sodium Sulfanilate, it is imperative to use appropriate personal protective

equipment to prevent contact with the eyes, skin, and respiratory tract.[1][2] The recommended

PPE includes:

Eye and Face Protection: Wear chemical safety goggles or glasses that comply with OSHA's

eye and face protection regulations (29 CFR 1910.133) or European Standard EN166.[1][3]

A face shield may be necessary in situations with a higher risk of splashing.[4]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[1][5][6] Gloves

should be inspected before use and disposed of properly after handling the chemical.[6]
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Protective Clothing: A lab coat or other protective clothing is necessary to prevent skin

contact.[1][3][7] For more extensive handling, a complete suit protecting against chemicals

may be required.[6]

Respiratory Protection: If dust is generated during handling, a NIOSH (US) or EN 149 (EU)

approved dust respirator is required.[1][3][4] Engineering controls, such as adequate

ventilation or a fume hood, should be the primary means of minimizing airborne

concentrations.[1]

Quantitative Data Summary
While specific occupational exposure limits for Sodium Sulfanilate have not been

established[1], the following data from safety data sheets provides a summary of its known

properties and hazards.

Property or Hazard Value/Rating Source

CAS Number 515-74-2 (Anhydrous) [2]

NFPA Rating (estimated)
Health: 1, Flammability: 0,

Instability: 0
[1]

Oral LD50 (Rat) > 2,000 mg/kg [3]

Water Solubility (20°C) 170 g/L [8]

Operational Plan: Handling and Storage
Handling:

Ventilation: Always use Sodium Sulfanilate in a well-ventilated area to keep airborne

concentrations low.[1]

Avoid Contact: Take measures to avoid contact with eyes, skin, and clothing.[1] Do not ingest

or inhale the substance.[1]

Hygiene: Wash hands thoroughly after handling the chemical and before eating, drinking, or

smoking.[1][5] Contaminated clothing should be removed and washed before reuse.[1]
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Storage:

Container: Store in a tightly closed container.[1]

Conditions: Keep in a cool, dry, and well-ventilated area.[1]

Incompatibilities: Store away from strong oxidizing agents.[2][7]

Emergency and Disposal Plan
Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes.[1] Seek medical attention if irritation occurs.[2]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

oxygen. If the person is not breathing, give artificial respiration.[1] Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water.[1] Seek immediate medical attention.[1]

Spill Response:

Ventilation: Ensure adequate ventilation in the spill area.[1]

Containment: Prevent further leakage or spillage if it is safe to do so.[7]

Cleanup:

Wear appropriate PPE as outlined in Section 1.[1]

Sweep up or absorb the material.[1] Avoid generating dust.[3][7]

Place the spilled material into a suitable, clean, dry, and closed container for disposal.[1]

Clean the affected area thoroughly.[3]
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Disposal:

Dispose of waste and contaminated materials in accordance with all federal, state, and local

regulations.[4]

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification.[2]

One possible disposal method is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

Visual Workflow for Sodium Sulfanilate Spill
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Caption: Workflow for handling a Sodium Sulfanilate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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